S-(5-ethylthiophen-2-yl)-2-hydroxy-2-methyl-3-(thiophen-3-yl)propane-1-sulfonamido

• IUPAC Name: 5-ethyl-N-(2-hydroxy-2-methyl-3-thiophen-3-ylpropyl)thiophene-2-sulfonamide
• InChI: InChI=1S/C14H19NO3S3/c1-3-12-4-5-13(20-12)21(17,18)15-10-14(2,16)8-11-6-7-19-9-11/h4-7,9,15-16H,3,8,10H2,1-2H3
• InChI Key: NJMHVDSJXAAMFN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(S1)S(=O)(=O)NCC(C)(CC2=CSC=C2)O
• Molecular Formula: C14H19NO3S3
• Molecular Weight: 345.5 g/mol

Description

S-(5-ethylthiophen-2-yl)-2-hydroxy-2-methyl-3-(thiophen-3-yl)propane-1-sulfonamido is a useful research compound. Its molecular formula is C14H19NO3S3 and its molecular weight is 345.49. The purity is usually 95%.
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Scientific Research Applications

Electronic Transport in Poly(Azomethine Sulfone)s

Poly(azomethine sulfone)s, prepared through reactions involving bisphenols and bis(4-chlorophenyl)sulfone, exhibit semiconducting properties due to their electronic transport mechanisms. This study might indicate potential applications of your compound in electronic or photonic devices, given its structural similarity to the compounds investigated (Rusu et al., 2007).

Biocatalysis in Drug Metabolism

The use of microbial-based systems for producing mammalian metabolites of drugs highlights the role of biocatalysis in drug discovery and development. This research demonstrates the potential for sulfonamide compounds in facilitating the study of drug metabolism and the synthesis of drug metabolites (Zmijewski et al., 2006).

Electrosynthesis with Polythiophene Derivatives

The synthesis and electrochemical behavior of thiophene derivatives substituted with sulfonamide groups indicate their utility in electrosynthesis and material science. Such compounds can form polymer films with potential applications in coatings, sensors, or electrochromic devices (Dubey et al., 1999).

Sulfonated Poly(Arylene Ether Sulfone)s for Fuel Cells

Sulfonated poly(arylene ether sulfone)s containing fluorenyl groups were synthesized for use in fuel-cell applications. This suggests that sulfonamide compounds, especially those with specific structural features, could play a role in the development of new materials for energy conversion and storage (Bae et al., 2009).

Oxidation of Thiophenes for Desulfurization

Research on the oxidation of thiophenes over silica gel in a hydrogen peroxide/formic acid system points to applications in the removal of sulfur compounds from fuels. This study could inform the use of your compound in environmental chemistry or catalysis (Chen et al., 2006).